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Compound of Interest

Compound Name: ag556

Cat. No.: B1205559 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the following provides immediate and essential safety and logistical information

for the handling of AG556 (CAS 133550-41-1). This guidance is intended to supplement, not

replace, institutional safety protocols and a thorough review of the full Material Safety Data

Sheet (MSDS).

Chemical Identifier: AG556 Synonyms: Tyrphostin AG 556 CAS Number: 133550-41-1

Personal Protective Equipment (PPE)
While the available Material Safety Data Sheet (MSDS) for AG556 indicates no known OSHA

hazards, it also states that the chemical, physical, and toxicological properties have not been

exhaustively investigated[1]. Therefore, a conservative approach to personal protection is

recommended to ensure user safety. The following PPE should be considered standard for

handling AG556 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1205559?utm_src=pdf-interest
https://www.benchchem.com/product/b1205559?utm_src=pdf-body
https://www.benchchem.com/product/b1205559?utm_src=pdf-body
https://www.benchchem.com/product/b1205559?utm_src=pdf-body
https://datasheets.scbt.com/sc-202044.pdf
https://www.benchchem.com/product/b1205559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category
Minimum
Recommendation

Enhanced Precaution (e.g.,
large quantities, potential
for aerosolization)

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Hand Protection
Standard laboratory nitrile or

latex gloves

Chemical-resistant gloves

(consult glove manufacturer's

compatibility charts)

Body Protection Laboratory coat
Chemical-resistant apron or

coveralls

Respiratory Protection

Not required under normal

conditions with adequate

ventilation[1]

NIOSH/MSHA-approved

respirator if dust cannot be

controlled or if working in a

poorly ventilated area

Experimental Workflow for Safe Handling of AG556
The following diagram outlines the procedural steps for the safe handling of AG556, from

preparation to disposal.

Procedural workflow for the safe handling of AG556.

Operational Plans
Handling:

Always handle AG556 in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure[1].

Avoid the formation of dust when handling the solid form[1].

Take normal precautions for preventive fire protection[1].

Storage:

Store AG556 in a tightly closed container in a dry and well-ventilated place[1].
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The recommended storage temperature is -20°C, and the compound is light-sensitive[1].

First Aid Measures:

In case of eye contact: Flush eyes with water as a precaution[1].

In case of skin contact: Wash off with soap and plenty of water[1].

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person[1].

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

Disposal Plan
Contaminated materials and waste containing AG556 should be handled as chemical waste.

Dispose of waste in suitable, closed containers[1].

All disposal practices must be in accordance with federal, state, and local environmental

regulations[1]. Do not let the product enter drains[1]. Consult with your institution's

environmental health and safety (EHS) department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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